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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the primary site of action of flutianil, a
novel fungicide with a specific efficacy against powdery mildew. Flutianil, a cyano-methylene

thiazolidine compound, exhibits a unique mode of action by targeting the haustorium, the

specialized feeding structure of biotrophic fungi. This document summarizes key quantitative

data, details experimental methodologies from pivotal studies, and presents visual

representations of the fungicidal mechanism and experimental workflows.

Core Mechanism of Action
Flutianil's fungicidal activity is concentrated on the functional inhibition of the haustorium.

Morphological studies have revealed that flutianil does not impede the initial stages of

infection by Blumeria graminis f. sp. hordei, such as conidium germination, appressorium

development, or the formation of hooks. Instead, its inhibitory effects manifest at the critical

stage of haustorium formation and the subsequent development of the fungus. The primary

consequence of flutianil's action is the inhibition of nutrient absorption by the haustorium,

which in turn prevents the elongation of secondary hyphae.

Ultrastructural analysis through transmission electron microscopy (TEM) has shown that

flutianil specifically causes the extra-haustorial matrix and the fungal cell wall to become

obscured. This disruption is significant as the extra-haustorial matrix is a crucial interface for

nutrient exchange and the delivery of effector proteins that suppress host defenses.
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Furthermore, gene expression studies using RNA-sequencing (RNA-seq) have demonstrated

that flutianil down-regulates the expression of key genes predominantly active in the

haustoria, including three sugar transporter genes and various effector genes. Notably, unlike

other powdery mildew fungicides, flutianil does not significantly impact the expression of

genes that are essential for the general survival of the fungus, highlighting its targeted action

on the haustorium.

Quantitative Data Summary
The efficacy of flutianil (trade name Gatten®) has been quantified in various studies. The

following table summarizes the disease severity of powdery mildew on horned violet under

different treatments.
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Treatment
Mean Disease Severity (0
to 10 Scale)

Statistical Grouping

Nontreated Water Spray 2.0 BC

Gatten® (12.8 fl oz / 100

gallons)
0.1 A

Gatten® (25.4 fl oz / 100

gallons)
0.0 A

MBI-121 (96 fl oz / 100

gallons)
1.9 BC

MBI-121 (128 fl oz / 100

gallons)
1.3 AB

EcoSwing (32 fl oz / 100

gallons)
2.3 BCD

SP2700 (11 oz / 100 gallons) 1.3 AB

SP2700 (22 oz / 100 gallons) 1.3 AB

TDA-NC-1 (570 g / 100

gallons; 3 Apps)
3.4 D

TDA-NC-1 (570 g / 100

gallons; 6 Apps)
3.0 CD

TXC2020 64 fl oz 3 Apps 1.6 B

TXC2020 64 fl oz 4 Apps 2.2 BCD

XDE-659 (20.6 fl oz / 100

gallons)
2.3 BCD

XDE-659 (34.3 fl oz / 100

gallons)
1.3 AB
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[https://www.benchchem.com/product/b1673491#primary-site-of-action-of-flutianil-in-
haustoria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1673491#primary-site-of-action-of-flutianil-in-haustoria
https://www.benchchem.com/product/b1673491#primary-site-of-action-of-flutianil-in-haustoria
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

